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Abstract

Pentyl isovalerate, also known as amyl isovalerate, is an organic ester recognized for its
characteristic fruity aroma, reminiscent of apples.[1][2] This colorless liquid is formed from the
reaction of amyl alcohol and isovaleric acid.[3] It has significant applications in the flavor and
fragrance industries and also serves as a solvent and plasticizer in various industrial settings.
[1][2] This document provides an in-depth overview of the core physicochemical properties of
pentyl isovalerate, detailed experimental protocols for its synthesis and property
determination, and visual representations of key chemical processes.

Physicochemical Properties of Pentyl Isovalerate

The quantitative physicochemical data for pentyl isovalerate are summarized in the table
below, providing a consolidated reference for its key properties.
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Property Value Conditions
Molecular Formula C10H2002

Molecular Weight 172.26 g/mol

Appearance Colorless liquid

Odor Fruity, apple-like

Boiling Point 169-170 °C @ 760 mm Hg[4]
78-80 °C [5]

Density 0.858 g/mL @ 20 °C[6]

Refractive Index 1.414 @ 20 °C (n20/D)[6]
Vapor Pressure 0.413 mmHg @ 25 °C (estimated)[4]

Flash Point 160 °F (71.11 °C) Closed Cup (TCC)[4]
Solubility Insoluble In water[7]

In alcohol and most fixed
Soluble

oils[7]

Slightly soluble In propylene glycol[7]

Water Solubility 38.59 mg/L @ 25 °C (estimated)[4]

Note: A specific melting point for pentyl isovalerate is not readily available in the cited
literature.

Experimental Protocols
Synthesis of Pentyl Isovalerate via Fischer Esterification

Fischer esterification is a classic method for synthesizing esters by refluxing a carboxylic acid
and an alcohol in the presence of a strong acid catalyst.[8]

Materials:

o Pentyl alcohol (Amyl alcohol)
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« |sovaleric acid (3-methylbutanoic acid)

e Concentrated sulfuric acid (H2SOa4) or other acid catalyst[8]
e Sodium bicarbonate (NaHCO3) solution (5%)

e Brine (saturated aqueous sodium chloride)

e Anhydrous sodium sulfate (Na2S0a4)

» Organic solvent (e.g., diethyl ether or ethyl acetate)[6]

« Distilled water

Apparatus:

Round-bottom flask

e Reflux condenser

e Heating mantle or sand bath[8]

e Separatory funnel

« Distillation apparatus|8]

e Glassware for measurements and transfers
Procedure:

e Reaction Setup: In a round-bottom flask, combine pentyl alcohol and an excess of isovaleric
acid.[8] While stirring, cautiously add a catalytic amount of concentrated sulfuric acid.[8]

o Reflux: Attach a reflux condenser to the flask and heat the mixture to a gentle boil using a
heating mantle or sand bath.[8] Allow the reaction to reflux for approximately 1-2 hours to
drive the equilibrium towards the formation of the ester.[9]

o Cooling and Extraction: After the reflux period, allow the mixture to cool to room temperature.
[8] Transfer the cooled mixture to a separatory funnel.
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e Washing:

o Wash the organic layer with distilled water to remove the majority of the unreacted alcohol
and sulfuric acid.[8]

o Next, wash with a 5% sodium bicarbonate solution to neutralize any remaining acid.
Carbon dioxide evolution will be observed; vent the separatory funnel frequently.[6]

o Finally, wash with brine to remove any residual dissolved water.[6]

e Drying: Separate the organic layer and dry it over anhydrous sodium sulfate to remove any
remaining water.

« Purification: Decant or filter the dried organic layer into a distillation flask. Purify the pentyl
isovalerate by simple or fractional distillation, collecting the fraction that distills at the
expected boiling point of the ester.[8]

Determination of Physicochemical Properties

1. Boiling Point Determination (Distillation Method)
The boiling point can be accurately measured during the purification of the synthesized ester.

Procedure:

Assemble a simple distillation apparatus with the crude pentyl isovalerate in the distilling
flask.[10]

o Place a thermometer correctly within the distillation head, ensuring the top of the
thermometer bulb is slightly below the side arm leading to the condenser.[11]

o Heat the flask gently.[11]

e Record the temperature at which a steady stream of distillate is collected. This temperature
range is the boiling point of the substance at the recorded atmospheric pressure.[12]

2. Density Determination (ASTM D4052)
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The density of liquid samples like pentyl isovalerate can be precisely determined using a
digital density meter according to the ASTM D4052 standard test method.[1][2][3][13][14]

Principle: A small volume of the liquid sample (approximately 1-2 mL) is introduced into an
oscillating U-tube.[2] The change in the oscillating frequency of the tube caused by the mass of
the sample is used, in conjunction with calibration data, to determine the density of the sample.

[2]

Procedure Outline;

Calibrate the digital density meter with reference standards (e.g., dry air and pure water).[2]
o Ensure the sample is free of air bubbles.[3]

« Inject the pentyl isovalerate sample into the oscillating tube of the density meter.[2]

» Allow the temperature of the sample cell to stabilize at the desired temperature (e.g., 20°C).

e The instrument will measure the oscillation period and calculate the density, which is then
displayed.

3. Refractive Index Determination

The refractive index is a characteristic property of a liquid and can be measured using a
refractometer.[15]

Procedure:

Ensure the prism of the refractometer is clean.[15]

Calibrate the instrument using a standard liquid with a known refractive index.

Place a few drops of pentyl isovalerate onto the lower prism and close the prism assembly.
[15]

Adjust the light source and focus the instrument until the boundary line between the light and
dark fields is sharp and centered in the crosshairs of the eyepiece.[16]
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» Read the refractive index value from the scale.[16]

e Record the temperature at which the measurement is taken, as the refractive index is
temperature-dependent.[15] If necessary, apply a temperature correction to report the value
at a standard temperature (e.g., 20°C).[15]
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Caption: Fischer Esterification of Pentyl Isovalerate.
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Caption: Synthesis and Purification Workflow for Pentyl Isovalerate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast
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and industry. Email: info@benchchem.com
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